Cas no 496775-95-2 (ML-099)

• Product Name: ML-099
• CAS No: 496775-95-2
• MF: C₁₄H₁₃NO₂S
• MW: 259.32352232933
• CID: 878446
• PubChem ID: 329825750
• Update Time: 2025-04-19

ML-099 Chemical and Physical Properties

Names and Identifiers

• 2-(Phenethylthio)nicotinic acid
• ML-099
• 2-(2-phenylethylsulfanyl)pyridine-3-carboxylic acid
• 2-[(2-phenylethyl)thio]nicotinic acid
• AC1LHKC5
• CTK4J1524
• IFLab1_005547
• MolPort-000-435-045
• Oprea1_183593
• Oprea1_847145
• SureCN3171933
• 2-[(2-Phenylethyl)thio]-3-pyridinecarboxylic acid
• CID-888706

• Inchi： 1S/C14H13NO2S/c16-14(17)12-7-4-9-15-13(12)18-10-8-11-5-2-1-3-6-11/h1-7,9H,8,10H2,(H,16,17)
• InChI Key： UZERZZRWECLIKE-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)O)=CC=CN=1)CCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

ML-099 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C